Cas no 1869607-22-6 (3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid)

• Product Name: 3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• CAS No: 1869607-22-6
• MF: C₁₃H₁₇BrN₂O₄
• MW: 345.189082860947
• CID: 5977481
• PubChem ID: 165829571
• Update Time: 2025-05-19

3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1869607-22-6
• 3-(3-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1297799
• 3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

• Inchi： 1S/C13H17BrN2O4/c1-13(2,3)20-12(19)16-10(11(17)18)7-9-8(14)5-4-6-15-9/h4-6,10H,7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： PCGVZFORAINZKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.03717g/mol
• Monoisotopic Mass: 344.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

Comprehensive Overview of 3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid (CAS No. 1869607-22-6)

3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid (CAS No. 1869607-22-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often abbreviated for convenience in scientific literature, belongs to the class of Boc-protected amino acid derivatives, which are pivotal in peptide synthesis and drug development. Its unique structure, featuring a bromopyridine moiety and a tert-butoxycarbonyl (Boc) protecting group, makes it a versatile intermediate in modern synthetic chemistry.

The growing interest in 3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid is driven by its potential applications in small-molecule drug discovery and bioconjugation. Researchers are particularly intrigued by its ability to serve as a building block for kinase inhibitors and protease-targeting therapeutics, areas that are currently at the forefront of oncology and antiviral research. The compound’s bromine substituent offers a reactive site for further functionalization, enabling the creation of diverse molecular architectures.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid?" The synthesis typically involves multi-step organic reactions, including Boc protection of the amino group and Pd-catalyzed cross-coupling to introduce the bromopyridine unit. These methods align with the broader trend of green chemistry and atom economy, which are critical considerations for sustainable pharmaceutical manufacturing.

In the context of AI-driven drug design, 3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid has been explored as a fragment in virtual screening libraries. Its structural features, such as the hydrogen-bond acceptor properties of the pyridine ring, make it a valuable candidate for molecular docking studies. This aligns with the increasing use of computational chemistry tools to accelerate the identification of novel bioactive compounds.

Another hot topic tied to this compound is its role in peptide mimetics. The Boc group provides stability during solid-phase peptide synthesis (SPPS), while the propanoic acid terminus allows for conjugation to other biomolecules. This has implications for developing targeted drug delivery systems and biomarkers, areas that are highly relevant to precision medicine.

From a commercial perspective, the demand for CAS No. 1869607-22-6 is rising due to its utility in high-throughput screening (HTS) platforms. Companies specializing in custom synthesis and contract research often list this compound as part of their catalog, catering to the needs of academic and industrial labs. The compound’s purity and stability under various conditions are frequently discussed in quality control forums.

Environmental and regulatory aspects of 3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid are also of interest. While it is not classified as hazardous under current guidelines, proper handling protocols are emphasized in material safety data sheets (MSDS). Researchers are advised to follow GLP (Good Laboratory Practice) standards when working with this compound to ensure reproducibility and safety.

In summary, 3-(3-Bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid (CAS No. 1869607-22-6) represents a critical tool in modern chemical research. Its applications span from drug discovery to material science, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the field evolves, this compound is likely to remain a focal point for innovation in synthetic and medicinal chemistry.